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Compound of Interest

Compound Name: 2-Vinylanthracene

Cat. No.: B014823

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
2-Vinylanthracene (CAS No. 2026-16-6). Given the limited availability of a specific Safety
Data Sheet (SDS) for 2-Vinylanthracene, the following recommendations are based on data
for structurally similar polycyclic aromatic hydrocarbons (PAHS), such as anthracene and its
derivatives, and established best practices for laboratory chemical safety. It is imperative to
consult your institution's Environmental Health and Safety (EHS) department for a
comprehensive risk assessment before commencing any work.

Hazard Identification and Personal Protective Equipment
(PPE)

Anthracene and its derivatives are known to be skin and eye irritants and may cause
respiratory irritation.[1] Some anthracene compounds can also act as photosensitizers, leading
to severe skin irritation upon exposure to sunlight.[1] Therefore, the use of appropriate
Personal Protective Equipment (PPE) is critical to minimize exposure. The recommended PPE
for handling 2-Vinylanthracene is summarized below.
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Protection Type

Specific Equipment

Purpose

Eye and Face Protection

Chemical safety goggles with

side shields or a face shield.[1]

[2]

To protect against dust
particles and chemical

splashes.[1]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber).[1]

To prevent skin contact and
potential irritation or

sensitization.[1]

Lab coat or chemical-resistant

coveralls.[1]

To protect skin and personal

clothing from contamination.[1]

Respiratory Protection

NIOSH-approved respirator
(e.g., N95 or higher for dusts).

[1](2]

To prevent inhalation of dust
particles, particularly when

handling powders.[1]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 2-

Vinylanthracene.

Property

Value

Molecular Formula

C16H12[3][4]

Molecular Weight 204.27 g/mol [3][4]
Appearance Light Yellow Powder[5]
CAS Number 2026-16-6[3][4]

Boiling Point 377 °C at 760 mmHg[5]

Vapor Pressure

1.51x10-5 mmHg at 25°C[5]

Operational Plan: Step-by-Step Guidance

Adherence to proper handling procedures is essential for maintaining a safe laboratory

environment.
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Pre-Operational Checks

o Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation exposure.[6] Ensure safety showers and eyewash stations are
readily accessible.[7]

e PPE Inspection: Before handling, ensure you are wearing the appropriate PPE as outlined in
the table above. Inspect gloves for any signs of degradation or puncture.[8]

o Spill Kit: Have a chemical spill kit readily available in the work area.[1]

Handling Procedures

» Weighing and Transferring: When weighing or transferring the solid, do so carefully to avoid
generating dust.[1] Use a spatula or other appropriate tools for the transfer.

» Avoid Contact: Avoid direct contact with skin and eyes.[2][8] Do not breathe in dust.[2]

» Containment: Keep the container tightly closed when not in use.[2]

Post-Handling Procedures

o Decontamination: After handling, decontaminate all work surfaces with an appropriate
solvent and cleaning agent.

o PPE Removal: Remove PPE in a manner that avoids self-contamination.[1] Dispose of
contaminated gloves and other disposable PPE as hazardous waste.

e Hygiene: Wash hands thoroughly with soap and water after removing gloves.[8]

Emergency Procedures

e Spill Response:
o Evacuate: Evacuate non-essential personnel from the spill area.[1]
o Ventilate: Ensure the area is well-ventilated.[1]

o Contain: Use a chemical spill kit to absorb the spilled material.[9]
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o Decontaminate: Clean the spill area thoroughly.[1] All materials used for cleanup are
considered hazardous waste.[9]

o First Aid:

o Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also
under the eyelids. Get medical attention.[2]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing.[2]

o Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical
attention.[10]

o Ingestion: Clean mouth with water and seek medical attention.[2]

Disposal Plan

Proper management of waste is critical to prevent environmental contamination and further
exposure.

Waste Classification

» All waste containing 2-Vinylanthracene, including contaminated labware and PPE, must be
treated as hazardous waste.[1][9]

Waste Segregation and Collection

» Containers: Collect waste in a designated, sealed, and properly labeled container.[1]

o Labeling: Clearly label the container with "Hazardous Waste" and the full chemical name "2-
Vinylanthracene".[9] List all components and their approximate percentages if it is a mixed
waste.

e Solid vs. Liquid: Collect solid and liquid waste in separate, appropriately labeled containers.

[9]
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o Empty Containers: The first rinse of any container that held 2-Vinylanthracene must be
collected and disposed of as hazardous waste.[11]

Storage and Disposal

o Secondary Containment: Place the waste container in a secondary containment bin to
prevent spills.[9]

o Storage Location: Store waste in a designated, well-ventilated, and secure area away from
incompatible materials.

» Professional Disposal: Arrange for the disposal of hazardous waste through your institution's
EHS department or a certified hazardous waste management company.[12] Never dispose of
this chemical down the drain or in regular trash.[11]

Visual Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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